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Compound of Interest

Compound Name: Nitrosyl bromide

Cat. No.: B14713873 Get Quote

Technical Support Center: Nitrosyl Bromide
Decomposition
This guide provides troubleshooting and answers to frequently asked questions regarding the

calculation of the equilibrium constant for the decomposition of nitrosyl bromide (NOBr).

Frequently Asked Questions (FAQs)
Q1: What is the balanced chemical equation for the decomposition of nitrosyl bromide?

The reversible decomposition of nitrosyl bromide (NOBr) into nitric oxide (NO) and bromine

(Br₂) is represented by the following balanced chemical equation:

2NOBr(g) ⇌ 2NO(g) + Br₂(g)[1][2][3]

Q2: How is the equilibrium constant (Kc) for this reaction expressed?

The equilibrium constant in terms of molar concentrations (Kc) is expressed as the ratio of the

product of the concentrations of the products raised to their stoichiometric coefficients to the

concentration of the reactant raised to its stoichiometric coefficient.

Kc = [NO]²[Br₂] / [NOBr]²
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Here, [NO], [Br₂], and [NOBr] represent the molar concentrations of nitric oxide, bromine, and

nitrosyl bromide at equilibrium, respectively.

Q3: I have experimental data, but I am unsure how to calculate the equilibrium constant, Kc.

Can you provide an example?

Certainly. The calculation of Kc involves determining the equilibrium concentrations of all

species. A common method is to use an ICE (Initial, Change, Equilibrium) table.

Example Calculation:

Consider a scenario where 0.64 mol of NOBr is placed in a 1.00 L flask and heated. At

equilibrium, the concentration of NOBr is found to be 0.46 mol/L.[1]

Species Initial (M) Change (M) Equilibrium (M)

NOBr 0.64 -2x 0.64 - 2x = 0.46

NO 0 +2x 2x

Br₂ 0 +x x

From the equilibrium concentration of NOBr, we can solve for 'x': 0.64 - 2x = 0.46 2x = 0.18 x =

0.090 M

Now, we can find the equilibrium concentrations of NO and Br₂: [NO] = 2x = 0.18 M[1] [Br₂] = x

= 0.090 M[1]

Finally, substitute these equilibrium concentrations into the Kc expression: Kc = (0.18)²(0.090) /

(0.46)² Kc ≈ 0.0138

Quantitative Data Summary
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Experime
nt

Initial
[NOBr]
(M)

Equilibriu
m [NOBr]
(M)

Equilibriu
m [NO]
(M)

Equilibriu
m [Br₂]
(M)

Temperat
ure (°C)

Calculate
d Kc

1 0.64 0.46 0.18 0.090
Not

Specified
~0.0138

2[2][3][4]
Not directly

provided
0.0058 0.0204 0.00524 100 ~0.064

3[5][6]

0.214 atm

(initial

pressure)

0.141 atm 0.0728 atm 0.0364 atm 25
Kp ≈

0.0097

Note: Experiment 2 data was derived from reported masses in a 5.00 L vessel. Experiment 3

data is in terms of partial pressures (atm) and calculates Kp.

Troubleshooting Guide
Issue: My calculated Kc value is significantly different from literature values.

Temperature Control: The equilibrium constant is temperature-dependent. Ensure that the

temperature of the system was stable and accurately measured throughout the experiment.

The decomposition of nitrosyl bromide is an exothermic reaction, meaning an increase in

temperature will shift the equilibrium to the left, decreasing the value of K.[7]

Equilibrium Attainment: Ensure that the reaction has truly reached equilibrium. This can be

verified by taking measurements at different time intervals. If the concentrations of reactants

and products are no longer changing, equilibrium has been established.

Purity of Reactants: The presence of impurities in the initial NOBr sample can affect the

equilibrium position.

Volume Measurement: Accurate determination of the reaction vessel's volume is crucial for

calculating molar concentrations.

Issue: How do I relate Kp (equilibrium constant in terms of partial pressures) and Kc?
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The relationship between Kp and Kc is given by the equation:

Kp = Kc(RT)Δn[5]

Where:

R is the ideal gas constant (0.0821 L·atm/mol·K)

T is the absolute temperature in Kelvin

Δn is the change in the number of moles of gas (moles of gaseous products - moles of

gaseous reactants). For the decomposition of NOBr, Δn = (2 + 1) - 2 = 1.

Experimental Protocols
Methodology for Determining Kc

Sample Preparation: A known mass of NOBr is introduced into a sealed reaction vessel of a

known volume. The initial concentration of NOBr is calculated.

Equilibration: The vessel is heated to and maintained at a constant, specific temperature to

allow the system to reach equilibrium.

Equilibrium Concentration Measurement: Once equilibrium is established, the concentration

of one or more of the species is measured. This can be done through various analytical

techniques such as spectroscopy (by measuring the absorbance of Br₂, which has a distinct

color) or by "freezing" the equilibrium (e.g., by rapid cooling) and then analyzing the

composition of the mixture.

Calculation: An ICE table is used to determine the equilibrium concentrations of all species.

These values are then used to calculate Kc.

Visualizations
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Calculation Workflow

Start: Known initial
[NOBr] in a sealed vessel

Heat to a constant
temperature (T)

Allow system to
reach equilibrium

Measure the equilibrium
concentration of one species
(e.g., [NOBr]eq or [Br2]eq)

Use stoichiometry (ICE table)
to calculate equilibrium

concentrations of all species:
[NOBr], [NO], and [Br2]

Substitute equilibrium
concentrations into the

Kc expression:
Kc = [NO]²[Br₂] / [NOBr]²

End: Calculated Kc value
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Caption: Workflow for the experimental determination and calculation of the equilibrium

constant (Kc) for nitrosyl bromide decomposition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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